1-(2-Bromobenzyl)piperazine
Overview
Description
1-(2-Bromobenzyl)piperazine is a chemical compound with the molecular formula of C11H14BrN . It is also known as 1-bromo-2-(phenylmethyl)piperazine, BBP, or BZPBr. BBP is a derivative of benzylpiperazine (BZP), which is a recreational drug.
Synthesis Analysis
Recent developments in the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular formula of 1-(2-Bromobenzyl)piperazine is C11H15BrN2 . The average mass is 255.154 Da and the monoisotopic mass is 254.041855 Da .Chemical Reactions Analysis
Piperazine compounds mediate their anthelmintic action by generally paralyzing parasites, allowing the host body to easily remove or expel the invading organism . There are several synthetic routes for 1-(3-chlorophenyl)piperazine (mCPP), the most common of which is the reaction of diethanolamine with m-chloroaniline .Physical And Chemical Properties Analysis
The molecular formula of 1-(2-Bromobenzyl)piperazine is C11H15BrN2, and its molecular weight is 255.15 .Scientific Research Applications
Medicinal Chemistry: Drug Discovery and Development
1-(2-Bromobenzyl)piperazine is a significant compound in medicinal chemistry due to its role as a building block in the synthesis of various pharmacologically active molecules. It’s particularly valuable in the development of drugs with anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties . The bromobenzyl moiety offers a reactive site for further functionalization, making it a versatile precursor in the design of new therapeutic agents.
C–H Functionalization
Recent advances in synthetic chemistry have highlighted the importance of C–H functionalization, and 1-(2-Bromobenzyl)piperazine plays a crucial role in this field. The compound can undergo various C–H activation processes, leading to the creation of complex molecules with potential applications in drug development and materials science .
Heterocyclic Chemistry
As a piperazine derivative, 1-(2-Bromobenzyl)piperazine contributes to the structural diversity of nitrogen heterocycles. Its incorporation into larger heterocyclic systems can enhance the pharmacological profile of drug candidates by improving water solubility and bioavailability, as well as by fine-tuning interactions with biological receptors .
Photoredox Catalysis
In the realm of photoredox catalysis, 1-(2-Bromobenzyl)piperazine can be utilized as a substrate for photochemical reactions. This application is particularly relevant in the synthesis of complex organic compounds, where light-mediated reactions can offer a more sustainable and efficient pathway compared to traditional methods .
Polymer Chemistry
The structural features of 1-(2-Bromobenzyl)piperazine make it suitable for the synthesis of polymers with specific properties. Its incorporation into polymer chains can lead to materials with unique mechanical, thermal, or electronic characteristics, which are valuable in various industrial applications .
Fluorescent Probes
1-(2-Bromobenzyl)piperazine derivatives can serve as precursors for the development of fluorescent probes. These probes are essential tools in biological research and medical diagnostics, as they allow for the visualization and tracking of biological processes at the molecular level .
Mechanism of Action
Safety and Hazards
Future Directions
Piperazine ranks as the third most common nitrogen heterocycle in drug discovery, and it is the key component of several blockbuster drugs, such as Imatinib (also marketed as Gleevec) or Sildenafil, sold as Viagra . Despite its wide use in medicinal chemistry, the structural diversity of piperazines is limited, with about 80% of piperazine-containing drugs containing substituents only at the nitrogen positions . Recently, major advances have been made in the C–H functionalization of the carbon atoms of the piperazine ring .
properties
IUPAC Name |
1-[(2-bromophenyl)methyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2/c12-11-4-2-1-3-10(11)9-14-7-5-13-6-8-14/h1-4,13H,5-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVHSZKUVDNZYDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70354148 |
Source
|
| Record name | 1-(2-bromobenzyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70354148 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
298705-59-6 |
Source
|
| Record name | 1-(2-bromobenzyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70354148 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 298705-59-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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